Cas no 1391423-72-5 ((R)-2-Methyl-1-(4-(trifluoromethyl)phenyl)propan-1-amine hydrochloride)

• Product Name: (R)-2-Methyl-1-(4-(trifluoromethyl)phenyl)propan-1-amine hydrochloride
• CAS No: 1391423-72-5
• MF: C₁₁H₁₅ClF₃N
• MW: 253.691712617874
• CID: 5041299
• PubChem ID: 154578250
• Update Time: 2025-10-17

(R)-2-Methyl-1-(4-(trifluoromethyl)phenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Methyl-1-(4-(trifluoromethyl)phenyl)propan-1-amine hydrochloride
• BS-48737
• (1R)-2-methyl-1-[4-(trifluoromethyl)phenyl]propan-1-amine hydrochloride
• (1R)-2-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]PROPYLAMINE HYDROCHLORIDE
• (1R)-2-methyl-1-[4-(trifluoromethyl)phenyl]propan-1-amine;hydrochloride
• CS-0162179
• MFCD12757307
• D81593
• 1391423-72-5
• (1R)-2-methyl-1-[4-(trifluoromethyl)phenyl]propylamine HCl

• Inchi： 1S/C11H14F3N.ClH/c1-7(2)10(15)8-3-5-9(6-4-8)11(12,13)14;/h3-7,10H,15H2,1-2H3;1H/t10-;/m1./s1
• InChI Key： CJNUAORXKUDOAK-HNCPQSOCSA-N
• SMILES： Cl.FC(C1C=CC(=CC=1)[C@@H](C(C)C)N)(F)F

Computed Properties

• Exact Mass: 253.0845117g/mol
• Monoisotopic Mass: 253.0845117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (R)-2-Methyl-1-(4-(trifluoromethyl)phenyl)propan-1-amine hydrochloride

Compound CAS No. 1391423-72-5: (R)-2-Methyl-1-(4-(trifluoromethyl)phenyl)propan-1-amine hydrochloride

The compound (R)-2-Methyl-1-(4-(trifluoromethyl)phenyl)propan-1-amine hydrochloride (CAS No. 1391423-72-5) is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to a phenyl ring and a chiral center at the propanamine moiety. The hydrochloride salt form of this compound is commonly used in research and development due to its stability and solubility properties.

Recent studies have highlighted the importance of (R)-2-Methyl-1-(4-(trifluoromethyl)phenyl)propan-1-amine hydrochloride in the development of novel therapeutic agents. Its structure, particularly the trifluoromethyl group, contributes to enhanced pharmacokinetic properties, including improved bioavailability and reduced metabolism. These attributes make it a valuable intermediate in the synthesis of bioactive molecules targeting various disease states.

The synthesis of (R)-2-Methyl-1-(4-(trifluoromethyl)phenyl)propan-1-amine hydrochloride involves a multi-step process that typically includes nucleophilic substitution, Friedel-Crafts alkylation, and stereo-selective reduction. The introduction of the trifluoromethyl group is achieved through electrophilic substitution, while the chiral center is established via asymmetric synthesis techniques. These methods ensure high enantiomeric excess, which is critical for its application in drug development.

In terms of physical properties, (R)-2-Methyl-1-(4-(trifluoromethyl)phenyl)propan-1-amine hydrochloride exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its hydrochloride salt form enhances its stability under acidic conditions, making it suitable for use in various chemical reactions and formulations.

Recent research has focused on the biological activity of (R)-2-Methyl-1-(4-(trifluoromethyl)phenyl)propan-1-amine hydrochloride, particularly its role as a precursor in the synthesis of kinase inhibitors and other enzyme-targeting agents. Its ability to modulate cellular signaling pathways has been demonstrated in vitro and in vivo models, suggesting potential applications in oncology and inflammatory diseases.

The trifluoromethyl group in (R)-2-Methyl-1-(4-(trifluoromethyl)phenyl)propan-1-amine hydrochloride plays a crucial role in enhancing its pharmacodynamic properties. This group not only increases lipophilicity but also provides resistance to metabolic degradation, which is essential for achieving sustained therapeutic effects. Additionally, the chiral center ensures selectivity in binding to target proteins, minimizing off-target effects and improving efficacy.

In conclusion, (R)-2-Methyl-1-(4-(trifluoromethyl)phenyl)propan-1